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Compound of Interest

Compound Name: Boc-6-chloro-D-tryptophan
CAS No.: 1217738-82-3
Cat. No.: B1390426
. J

In the landscape of modern drug discovery and biochemical research, the use of non-canonical
amino acids (ncAAs) is a cornerstone of innovation. These specialized building blocks allow for
the rational design of peptides and peptidomimetics with enhanced therapeutic properties, such
as increased metabolic stability, improved receptor binding affinity, and tailored functionalities.
Among these, Boc-6-chloro-D-tryptophan stands out as a critical reagent.

This technical guide provides an in-depth exploration of Boc-6-chloro-D-tryptophan, a
derivative of the essential amino acid tryptophan. The introduction of a chlorine atom at the 6-
position of the indole ring and the presence of the D-enantiomeric configuration offer unique
steric and electronic properties.[1][2] Furthermore, the tert-butyloxycarbonyl (Boc) protecting
group on the alpha-amino group makes it perfectly suited for use in Boc-based solid-phase
peptide synthesis (SPPS).[3] We will delve into its chemical properties, synthesis rationale,
applications, and a detailed protocol for its use, providing researchers with the foundational
knowledge to effectively leverage this compound in their work.

Core Properties and Identifiers

Precise identification and understanding of the physicochemical properties of a reagent are
paramount for experimental reproducibility. The key data for Boc-6-chloro-D-tryptophan and
its parent compound are summarized below. Note that while the D-enantiomer is specified,
some suppliers may list properties under the CAS number for the racemic DL-mixture.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1390426?utm_src=pdf-interest
https://www.benchchem.com/product/b1390426?utm_src=pdf-body
https://www.benchchem.com/product/b1390426?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/the-role-of-6-chloro-l-tryptophan-in-advanced-peptide-synthesis-ow
https://pubchem.ncbi.nlm.nih.gov/compound/10062693
https://www.peptide.com/custdocs/aapptec%20synthesis%20guide%202-0%20(2).pdf
https://www.benchchem.com/product/b1390426?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1390426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Boc-6-chloro-DL- 6-chloro-D-tryptophan
Property

tryptophan (unprotected)
CAS Number 1219193-65-3[4] 56632-86-1[5][6]
Molecular Formula C16H19CIN204[4] C11H11CIN202[5][7]
Molecular Weight 338.79 g/mol [4] 238.67 g/mol [5][7]1[8]
Synonyms N-Boc-6-chloro-DL-tryptophan 6-Chloro-(R)-Tryptophan[5]

(2R)-2-[(tert-

butoxycarbonyl)amino]-3-(6- (2R)-2-amino-3-(6-chloro-1H-
IUPAC Name

chloro-1H-indol-3-yl)propanoic indol-3-yl)propanoic acid[7]

acid

The Rationale Behind the Molecule: Synthesis and
Protection Strategy

The synthesis of Boc-6-chloro-D-tryptophan is a multi-step process that requires careful
control to ensure both regioselectivity of the chlorination and preservation of the
stereochemistry.

Synthesis of the Core Moiety: 6-chloro-D-tryptophan

The foundational step is the synthesis of the halogenated amino acid core. While multiple
proprietary methods exist, the general approach often involves an electrophilic aromatic
substitution on the indole ring of a suitable tryptophan precursor.[9] Key considerations in this
synthesis are:

o Regioselectivity: Directing the chlorine atom specifically to the 6-position of the indole ring is
crucial and requires careful selection of chlorinating agents and reaction conditions.[9]

o Stereochemical Integrity: Maintaining the D-configuration at the alpha-carbon is essential.
This can be achieved by starting with D-tryptophan or by employing stereoselective
synthesis or resolution techniques.[10]

Introduction of the Boc Protecting Group
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The tert-butyloxycarbonyl (Boc) group is a widely used protecting group for the a-amino
function in peptide synthesis. Its primary advantages are its stability under a wide range of
conditions and its clean removal using moderately strong acids like trifluoroacetic acid (TFA).
[11][12] The Boc group is typically introduced by reacting 6-chloro-D-tryptophan with di-tert-
butyl dicarbonate (Boc20) under basic conditions.

The causality behind this choice is clear: protecting the alpha-amino group prevents its
participation in unwanted side reactions during the activation and coupling of the carboxyl
group in the subsequent peptide synthesis steps.[9]

Synthesis Workflow
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Caption: The core iterative workflow of Boc-based Solid-Phase Peptide Synthesis.

Spectroscopic and Analytical Characterization

Verification of the identity and purity of Boc-6-chloro-D-tryptophan is essential.

e Spectroscopic Properties: Like natural tryptophan, the spectroscopic signature is dominated
by the indole ring. It absorbs UV light with a maximum around 280-290 nm and exhibits
fluorescence with an emission maximum typically between 350-360 nm in aqueous
solutions. [13]* Analytical Techniques: Purity and identity are confirmed using standard
analytical methods such as High-Performance Liquid Chromatography (HPLC), Mass
Spectrometry (for molecular weight confirmation), and Nuclear Magnetic Resonance (NMR)
spectroscopy (for structural elucidation). [9]

Conclusion

Boc-6-chloro-D-tryptophan is a powerful and versatile tool for the modern peptide chemist. Its
unique combination of a halogenated indole ring, a D-chiral center, and a Boc-protecting group
enables the synthesis of novel peptides with potentially superior therapeutic profiles. A
thorough understanding of its properties and the logic behind its application in SPPS, as
detailed in this guide, empowers researchers to push the boundaries of drug design and
development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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